Cas no 81255-49-4 (4-Toluenesulfonyl-d7 Chloride)

• Product Name: 4-Toluenesulfonyl-d7 Chloride
• CAS No: 81255-49-4
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• CID: 5040666
• Update Time: 2025-07-21

4-Toluenesulfonyl-d7 Chloride Chemical and Physical Properties

Names and Identifiers

• 4-Toluenesulfonyl-d7 Chloride
• 4-Methylbenzenesulfonyl chloride-d7

• Inchi： 1S/C7H7ClO2S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3
• InChI Key： YYROPELSRYBVMQ-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-Toluenesulfonyl-d7 Chloride

Recent Advances in the Application of 4-Toluenesulfonyl-d7 Chloride (CAS: 81255-49-4) in Chemical and Biomedical Research

4-Toluenesulfonyl-d7 Chloride (CAS: 81255-49-4), a deuterated derivative of tosyl chloride, has emerged as a critical reagent in chemical synthesis and biomedical research. This compound, characterized by its seven deuterium atoms, is widely utilized in isotopic labeling, mechanistic studies, and pharmaceutical development. Recent studies have highlighted its role in enhancing the precision of mass spectrometry analyses and improving the stability of labeled compounds, making it indispensable in drug metabolism and pharmacokinetic (DMPK) studies.

One of the most significant applications of 4-Toluenesulfonyl-d7 Chloride is in the synthesis of deuterated pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the preparation of deuterated analogs of FDA-approved drugs, which exhibited improved metabolic stability and reduced toxicity profiles. The deuterium kinetic isotope effect (DKIE) conferred by the deuterated tosyl group was found to significantly alter the metabolic pathways of these compounds, offering potential benefits in drug development.

In addition to pharmaceutical applications, 4-Toluenesulfonyl-d7 Chloride has been employed in proteomics research. A recent study in Analytical Chemistry utilized this reagent for the selective labeling of cysteine residues in proteins, enabling highly sensitive detection and quantification via mass spectrometry. The deuterated label provided a distinct mass shift, facilitating the differentiation of labeled and unlabeled species in complex biological samples. This approach has been particularly valuable in biomarker discovery and post-translational modification studies.

Furthermore, advancements in synthetic methodologies have expanded the utility of 4-Toluenesulfonyl-d7 Chloride. A 2024 report in Organic Letters detailed a novel one-pot synthesis protocol that significantly improved the yield and purity of deuterated sulfonamides derived from this reagent. The optimized conditions minimized side reactions and enhanced the scalability of the process, addressing a key challenge in the production of deuterated compounds for clinical research.

The safety and handling of 4-Toluenesulfonyl-d7 Chloride have also been a focus of recent research. A comprehensive review in Chemical Research in Toxicology evaluated its stability under various storage conditions and proposed guidelines for safe laboratory practices. The study emphasized the importance of moisture-free environments to prevent hydrolysis, which can compromise the reagent's efficacy in synthetic applications.

Looking ahead, the integration of 4-Toluenesulfonyl-d7 Chloride into high-throughput screening platforms and automated synthesis systems is expected to further accelerate its adoption in drug discovery. Ongoing research aims to explore its potential in targeted therapy and precision medicine, leveraging its unique isotopic properties to develop next-generation therapeutics with enhanced efficacy and safety profiles.